Cas no 103318-91-8 (4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1,6-dimethyl-3-oxo-)

• Product Name: 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1,6-dimethyl-3-oxo-
• CAS No: 103318-91-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1136381
• Update Time: 2024-07-26

4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1,6-dimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-1,6-dimethyl-3-oxo-

• Inchi： 1S/C12H14N2O/c1-7-3-4-9-8(2)14-12(15)11(6-13)10(9)5-7/h7H,3-5H2,1-2H3,(H,14,15)
• InChI Key： KBMCXLQTDMTOFS-UHFFFAOYSA-N
• SMILES： C1(C)=C2C(CC(C)CC2)=C(C#N)C(=O)N1

Computed Properties

• Exact Mass: 202.11072

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Melting Point: >290 °C
• Boiling Point: 453.4±28.0 °C(Predicted)
• PSA: 45.79
• pka: 10.53±0.70(Predicted)